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Compound of Interest

Compound Name: Hemigossypol

Cat. No.: B1673051 Get Quote

Disclaimer: This document provides safety and handling guidelines for Hemigossypol based

on the available data for the closely related compound, Gossypol. Due to the limited specific

safety information for Hemigossypol, it is crucial to handle it with the utmost care, assuming it

possesses similar or greater toxicity than Gossypol.

Hemigossypol is a component of Gossypol, a toxic polyphenolic compound derived from the

cotton plant (Gossypium species)[1]. Gossypol has been investigated for various applications,

including as a male contraceptive and for its potential in treating certain diseases[2]. However,

it is also known for its toxicity, which necessitates strict safety protocols during handling.

Hazard Identification and Toxicity
Gossypol is classified as a hazardous substance. It is harmful if swallowed and is suspected of

causing cancer and may damage fertility or the unborn child[3][4]. It is crucial to avoid the

formation of dust and to prevent inhalation, ingestion, and contact with skin and eyes[5].

Summary of Potential Hazards:

Acute Oral Toxicity: Harmful if swallowed[3].

Carcinogenicity: Suspected of causing cancer[3].

Reproductive Toxicity: May damage fertility or the unborn child[3].

Target Organs: Can affect the male reproductive system[4].
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Quantitative Data Summary
The following tables summarize the available quantitative data for Gossypol. This information is

critical for risk assessment and for planning safe handling and experimental procedures.

Table 1: Physical and Chemical Properties of Gossypol

Property Value Source

Chemical Formula C₃₀H₃₀O₈ [4]

CAS Number 303-45-7 [3][4][5]

Appearance Yellowish, crystalline powder [1]

Solubility

Soluble in acetone and

methanol. Insoluble in water

and very slightly soluble in

petroleum ether.

[1]

Table 2: Toxicological Data for Gossypol

Endpoint Value Species Source

Acute Toxicity (Oral)

LD₅₀: Data not

explicitly provided, but

classified as harmful.

Various [3]

Carcinogenicity

Classified as a

suspected carcinogen

(Category 2).

N/A [3]

Reproductive Toxicity

Classified as a

reproductive toxin

(Category 1B).

N/A [3]
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A comprehensive PPE strategy is essential to minimize exposure when handling

Hemigossypol. The following table outlines the recommended PPE.

Table 3: Recommended Personal Protective Equipment (PPE) for Handling Hemigossypol

Protection Type Recommended Equipment

Eye/Face Protection

Safety glasses with side shields or goggles are

mandatory. A full-face shield may be necessary

for operations with a high risk of splashing[6][7].

Skin Protection

A lab coat or chemical-resistant coveralls should

be worn. For larger quantities or when there is a

significant risk of spillage, a chemical-resistant

apron or a full-body suit is recommended[7][8].

Hand Protection

Chemical-resistant gloves are required. Given

the nature of the compound, nitrile or neoprene

gloves are a suitable choice. It is advisable to

double-glove, especially during prolonged

handling. Gloves should be inspected for any

signs of degradation or puncture before use and

changed regularly[8].

Respiratory Protection

If handling the compound as a powder or if there

is a risk of aerosol generation, a NIOSH-

approved respirator is necessary. An N95

respirator may be sufficient for low-level dust

exposure, but a powered air-purifying respirator

(PAPR) with a particulate filter is recommended

for higher-risk activities[6][8].

Operational Plan: Handling and Storage
Adherence to a strict operational plan is crucial for the safe handling and storage of

Hemigossypol.

Step-by-Step Handling Procedure:
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Preparation: Before handling, ensure all necessary PPE is available and in good condition.

Designate a specific area for handling, preferably within a certified chemical fume hood.

Weighing and Transfer: Conduct all weighing and transfer operations within a fume hood to

minimize the risk of inhalation. Use appropriate tools to avoid generating dust.

During Operation: Keep all containers with Hemigossypol sealed when not in use. Avoid

direct contact with the substance.

Post-Operation: After handling, decontaminate all surfaces and equipment. Remove and

dispose of PPE in the designated waste stream.

Personal Hygiene: Wash hands thoroughly with soap and water after completing work and

before leaving the laboratory[5].

Storage:

Store Hemigossypol in a cool, dry, and well-ventilated area, away from incompatible

materials.

Keep the container tightly closed and clearly labeled.

A freezer is recommended for long-term storage to maintain stability[5].

Disposal Plan
Proper disposal of Hemigossypol and any contaminated materials is critical to prevent

environmental contamination and accidental exposure.

Disposal Procedure:

Waste Segregation: All disposable materials that have come into contact with

Hemigossypol, including gloves, wipes, and containers, should be considered hazardous

waste.

Containerization: Place all contaminated waste into a clearly labeled, sealed, and puncture-

resistant container.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b1673051?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAJ63767MC&productDescription=GOSSYPOL+100MG&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b1673051?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAJ63767MC&productDescription=GOSSYPOL+100MG&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b1673051?utm_src=pdf-body
https://www.benchchem.com/product/b1673051?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673051?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disposal: Dispose of the waste through a certified hazardous waste disposal service,

following all local, state, and federal regulations[5][9]. Do not dispose of Hemigossypol
down the drain or in regular trash.

Visualizations
The following diagrams illustrate key workflows and decision-making processes for the safe

handling of Hemigossypol.
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Preparation Phase

Handling Phase

Post-Handling Phase

Review Safety Data Sheet (SDS) 
 for Gossypol

Perform Risk Assessment 
 for the specific procedure

Select and inspect appropriate PPE

Prepare designated workspace 
 (e.g., fume hood)

Weigh and transfer Hemigossypol 
 inside a fume hood

Conduct the experiment 
 following the protocol

Continuously monitor for spills 
 or exposure

Decontaminate all surfaces 
 and equipment

Segregate and dispose of 
 hazardous waste

Properly remove and dispose of PPE

Wash hands thoroughly

Click to download full resolution via product page

Caption: Experimental workflow for safely handling Hemigossypol.
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Start: Assess Task

Is the substance a powder?

Is there a risk of 
 aerosol generation?

Yes

Is there a risk of splashing?

No

No Use NIOSH-approved respirator

Yes

Wear a full-face shield

Yes

Standard PPE: 
 - Safety glasses 

 - Lab coat 
 - Gloves

No

Proceed with Caution
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Caption: Decision tree for selecting appropriate PPE for Hemigossypol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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